Cas no 1021228-20-5 (N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide)

• Product Name: N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• CAS No: 1021228-20-5
• MF: C₂₀H₂₄FN₃O₂S
• MW: 389.486866950989
• CID: 6208934
• PubChem ID: 42208619
• Update Time: 2025-06-09

N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide
• VU0639244-1
• N-[4-[3-(cyclohexylmethylamino)-3-oxopropyl]-1,3-thiazol-2-yl]-4-fluorobenzamide
• N-(4-(3-((cyclohexylmethyl)amino)-3-oxopropyl)thiazol-2-yl)-4-fluorobenzamide
• AKOS024503423
• 1021228-20-5
• F5254-0292

• Inchi： 1S/C20H24FN3O2S/c21-16-8-6-15(7-9-16)19(26)24-20-23-17(13-27-20)10-11-18(25)22-12-14-4-2-1-3-5-14/h6-9,13-14H,1-5,10-12H2,(H,22,25)(H,23,24,26)
• InChI Key： BJNPNFZGAUNONN-UHFFFAOYSA-N
• SMILES： S1C(NC(C2C=CC(=CC=2)F)=O)=NC(=C1)CCC(NCC1CCCCC1)=O

Computed Properties

• Exact Mass: 389.15732635g/mol
• Monoisotopic Mass: 389.15732635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 494
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 99.3Ų

Additional information on N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide

Professional Introduction to N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide (CAS No. 1021228-20-5)

N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1021228-20-5, belongs to a class of molecules that exhibit promising biological activities. The intricate structure of this compound, featuring a thiazole core and a fluorobenzamide moiety, makes it a subject of intense study for its potential therapeutic applications.

The molecular architecture of N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide is meticulously designed to interact with biological targets in a specific manner. The presence of the cyclohexylmethyl group and the carbamoyl moiety enhances its binding affinity to certain enzymes and receptors, which is crucial for developing effective pharmaceutical agents. This compound's design reflects the growing trend in medicinal chemistry towards rational drug design, where the structure of molecules is optimized to maximize their biological activity while minimizing side effects.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate inflammatory pathways. Thiazole derivatives, such as the one present in N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide, have shown remarkable potential in this regard. Studies have demonstrated that thiazole-based compounds can inhibit key enzymes involved in inflammation, such as COX-2 and LOX. The fluorobenzamide component further enhances its anti-inflammatory properties by improving its metabolic stability and bioavailability.

The synthesis of N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide involves a multi-step process that requires precise control over reaction conditions. The introduction of the cyclohexylmethyl group and the carbamoyl moiety necessitates careful selection of reagents and catalysts to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound. These techniques not only improve the efficiency of the synthesis but also allow for greater flexibility in modifying the structure for further optimization.

The pharmacological profile of N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide has been extensively studied in vitro and in vivo. Preclinical studies have revealed that this compound exhibits potent activity against various disease models, including those related to inflammation and pain. The ability of this molecule to interact with multiple targets suggests its potential as a lead compound for the development of multifunctional therapeutics. Such compounds are particularly valuable in treating complex diseases that involve multiple pathological pathways.

The use of computational methods has played a pivotal role in understanding the binding interactions between N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide and its biological targets. Molecular docking simulations have been used to predict how this compound binds to enzymes and receptors at an atomic level. These simulations not only provide insights into the mechanism of action but also help in designing derivatives with improved properties. The integration of experimental data with computational predictions has become an indispensable tool in modern drug discovery.

In conclusion, N-(4-{2-[(cyclohexylmethyl)carbamoyl]ethyl}-1,3-thiazol-2-yl)-4-fluorobenzamide represents a significant advancement in the field of medicinal chemistry. Its unique structure and promising biological activities make it a valuable candidate for further development into therapeutic agents. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in addressing various medical challenges.